Cas no 58474-54-7 (2-(chloromethyl)thiolane)

• Product Name: 2-(chloromethyl)thiolane
• CAS No: 58474-54-7
• MF: C₅H₉ClS
• MW: 136.642959356308
• MDL: MFCD19668131
• CID: 341955
• PubChem ID: 10953575
• Update Time: 2025-05-24

2-(chloromethyl)thiolane Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-(chloromethyl)tetrahydro-
• 2-(chloromethyl)thiolane
• SCHEMBL10891089
• 58474-54-7
• DTXSID30449504
• EN300-1984158
• AKOS013485063

• MDL： MFCD19668131
• Inchi： 1S/C5H9ClS/c6-4-5-2-1-3-7-5/h5H,1-4H2
• InChI Key： PODIYZISSNSCBH-UHFFFAOYSA-N
• SMILES： ClCC1CCCS1

Computed Properties

• Exact Mass: 136.01147
• Monoisotopic Mass: 136.0113492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 2-(chloromethyl)thiolane

Professional Introduction to Compound with CAS No. 58474-54-7 and Product Name: 2-(chloromethyl)thiolane

The compound with the CAS number 58474-54-7 is identified by the product name 2-(chloromethyl)thiolane, a versatile chemical entity that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, exhibits a broad spectrum of potential applications, particularly in the synthesis of bioactive molecules. The presence of both chloromethyl and thiolane functional groups makes it a valuable intermediate in the development of novel therapeutic agents.

In recent years, the demand for innovative chemical intermediates has surged, driven by advancements in drug discovery and molecular engineering. 2-(chloromethyl)thiolane stands out as a compound that can bridge the gap between theoretical chemistry and practical applications. Its molecular structure allows for facile modifications, enabling researchers to tailor its properties for specific purposes. This adaptability has positioned it as a key player in the synthesis of heterocyclic compounds, which are fundamental to many modern pharmaceuticals.

One of the most compelling aspects of 2-(chloromethyl)thiolane is its role in the development of thiol-based drugs. Thiols, or sulfhydryls, are known for their ability to participate in redox reactions and form disulfide bonds, making them crucial for stabilizing protein structures and modulating biological pathways. The incorporation of a chloromethyl group into this framework introduces reactivity that can be harnessed for drug conjugation and prodrug design. Such strategies have been instrumental in enhancing drug delivery systems and improving therapeutic efficacy.

Recent studies have highlighted the compound's potential in oncology research. Researchers have been exploring its derivatives as inhibitors of key enzymes involved in cancer cell proliferation. The chloromethyl moiety, in particular, offers a reactive site for covalent bonding with target proteins, leading to the development of highly specific inhibitors. Preliminary findings suggest that certain derivatives of 2-(chloromethyl)thiolane exhibit promising antitumor activity in vitro, warranting further investigation into their clinical potential.

The agrochemical sector has also recognized the significance of 2-(chloromethyl)thiolane as a precursor for novel pesticides and herbicides. Its structural versatility allows for the synthesis of compounds that can interact with biological targets in plants, offering new solutions to pest resistance and crop protection challenges. By leveraging its reactivity, chemists have been able to develop molecules that exhibit enhanced selectivity and reduced environmental impact compared to traditional agrochemicals.

From a synthetic chemistry perspective, 2-(chloromethyl)thiolane serves as a building block for constructing complex scaffolds. Its ability to undergo nucleophilic substitution reactions makes it an invaluable tool for constructing heterocyclic rings, which are prevalent in many bioactive molecules. The thiolane ring itself is particularly interesting due to its stability and ability to participate in various organic transformations without degradation. This stability is crucial for maintaining the integrity of synthetic pathways during drug development.

The compound's utility extends beyond pharmaceuticals and agrochemicals into materials science. Researchers have been investigating its potential as a monomer for polymer synthesis, where its reactive sites can be exploited to create materials with tailored properties. These polymers could find applications in coatings, adhesives, and even biodegradable materials, showcasing the broad applicability of 2-(chloromethyl)thiolane across multiple scientific disciplines.

In conclusion, 2-(chloromethyl)thiolane (CAS No. 58474-54-7) is a multifaceted compound with significant implications for various industries. Its unique structural features and reactivity make it an indispensable tool in drug discovery, agrochemical development, and materials science. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its role as a cornerstone of modern chemical innovation.